Cas no 2640556-36-9 ((S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride)

• Product Name: (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride
• CAS No: 2640556-36-9
• MF: C₅H₁₀ClNO₂S
• MW: 183.66
• MDL: MFCD34169185
• CID: 5088683
• Update Time: 2025-06-08

(S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride

• MDL： MFCD34169185
• Inchi： 1S/C5H9NO2S.ClH/c6-8-5(7)4-1-2-9-3-4;/h4H,1-3,6H2;1H/t4-;/m1./s1
• InChI Key： QCGKUIXODYVCAP-PGMHMLKASA-N
• SMILES： C1SCC[C@H]1C(ON)=O.Cl

Additional information on (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride

Introduction to (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride (CAS No. 2640556-36-9)

The compound (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride, identified by the CAS number 2640556-36-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the tetrahydrothiophene family, which is well-known for its diverse biological activities and potential applications in drug development. The stereochemistry of this molecule, specifically the (S) configuration, plays a crucial role in its pharmacological properties, making it a subject of intense research interest.

Tetrahydrothiophene derivatives have garnered considerable attention due to their structural similarity to many biologically active natural products. The presence of both an amino group and a carboxylic acid moiety in (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride enhances its reactivity and functionality, allowing it to participate in various chemical transformations and biological interactions. The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for pharmaceutical formulations and biological studies.

Recent research has highlighted the potential of tetrahydrothiophene derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific stereochemistry of (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride has been shown to influence its binding affinity to target proteins and enzymes, which is critical for achieving desired pharmacological effects.

In the context of drug discovery, the synthesis and characterization of chiral compounds like (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride are essential for developing enantiomerically pure drugs. This purity is crucial because the biological activity of a drug can be significantly affected by the presence of its enantiomer. Advances in asymmetric synthesis techniques have enabled the efficient production of such enantiomerically pure compounds, which are highly valued in pharmaceutical research.

The carboxylic acid group in (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride provides a versatile site for further functionalization, allowing chemists to design more complex molecules with tailored properties. This functionality has been exploited in the development of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides. Such mimetics are valuable tools in drug design because they can often bypass limitations associated with peptide-based therapeutics, such as poor oral bioavailability and susceptibility to enzymatic degradation.

The amino group in this compound also serves as a critical interaction point with biological targets. It can participate in hydrogen bonding, ionic interactions, and other forms of non-covalent binding, which are essential for maintaining the stability and efficacy of a drug molecule. Understanding these interactions is crucial for optimizing the pharmacokinetic and pharmacodynamic properties of drugs based on tetrahydrothiophene derivatives.

Current research efforts are focused on exploring the therapeutic potential of derivatives like (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride in various disease models. For instance, studies have shown that certain tetrahydrothiophene derivatives can modulate signaling pathways involved in cancer progression, inflammation, and neurodegenerative diseases. These findings underscore the importance of this class of compounds as leads for novel drug development.

The synthesis of (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as chiral resolution and asymmetric catalysis are often employed to obtain the desired (S) configuration. The development of efficient synthetic routes is essential for scaling up production and making these compounds more accessible for research purposes.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical biology. Its unique structural features make it a valuable building block for designing novel materials with specific properties, such as liquid crystals or organic semiconductors. Furthermore, its ability to interact with biological molecules suggests applications in biochemical assays and drug screening platforms.

The growing body of research on tetrahydrothiophene derivatives underscores their significance as versatile molecular tools in chemistry and medicine. As our understanding of their structure-activity relationships continues to evolve, new opportunities for therapeutic intervention will likely emerge. The compound (S)-3-Amino-tetrahydro-thiophene-3-carboxylic acid hydrochloride, with its unique properties and potential applications, represents an exciting area for future exploration.